Cas no 2640897-45-4 (2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine)

2-Cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine is a fluorinated pyrimidine derivative with a cyclopropyl substituent, designed for applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a piperazine linker, enhancing binding affinity and selectivity for target receptors. The presence of multiple fluorine atoms improves metabolic stability and bioavailability, while the cyclopropyl group contributes to conformational rigidity, potentially optimizing interaction with biological targets. This compound is particularly relevant in the development of kinase inhibitors or other small-molecule therapeutics. Its well-defined synthetic route allows for consistent purity and scalability, making it a valuable intermediate for drug discovery programs.
2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine structure
2640897-45-4 structure
Product Name:2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine
CAS No:2640897-45-4
MF:C16H18F2N6
MW:332.351129055023
CID:5317260
PubChem ID:155798269
Update Time:2025-10-31

2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2640897-45-4
    • F6792-4054
    • AKOS040731220
    • 2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine
    • 2-Cyclopropyl-5-fluoro-4-[4-(5-fluoro-2-pyrimidinyl)-1-piperazinyl]-6-methylpyrimidine
    • Inchi: 1S/C16H18F2N6/c1-10-13(18)15(22-14(21-10)11-2-3-11)23-4-6-24(7-5-23)16-19-8-12(17)9-20-16/h8-9,11H,2-7H2,1H3
    • InChI Key: CMQRBNYXKBQSTL-UHFFFAOYSA-N
    • SMILES: C1(C2CC2)=NC(C)=C(F)C(N2CCN(C3=NC=C(F)C=N3)CC2)=N1

Computed Properties

  • Exact Mass: 332.15610092g/mol
  • Monoisotopic Mass: 332.15610092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • Density: 1.370±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 523.0±60.0 °C(Predicted)
  • pka: 7.66±0.50(Predicted)

2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine Pricemore >>

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Additional information on 2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine

Comprehensive Overview of 2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine (CAS No. 2640897-45-4)

The compound 2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine (CAS No. 2640897-45-4) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and fluoropyrimidine moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in precision medicine and antibiotic resistance.

In recent years, the demand for novel heterocyclic compounds like 2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine has surged due to their versatility in medicinal chemistry. The presence of both fluoro and piperazine groups enhances its bioavailability and binding affinity, making it a subject of intense study in computational drug design. This aligns with the growing interest in AI-driven drug discovery, where such compounds are screened for their interactions with biological targets.

The synthesis of CAS No. 2640897-45-4 involves multi-step organic reactions, including nucleophilic substitution and cross-coupling methodologies. Its pyrimidine core is a common scaffold in FDA-approved drugs, which underscores its relevance in modern therapeutics. Recent publications have explored its potential in treating inflammatory diseases, a hot topic given the global rise in autoimmune disorders. The compound’s methylpyrimidine subunit also contributes to its metabolic stability, a critical factor in drug development.

From an industrial perspective, 2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic systems to produce such compounds, addressing the pharmaceutical industry’s push toward reducing environmental impact. This resonates with the increasing public and regulatory focus on sustainable pharmaceuticals.

Analytical characterization of CAS No. 2640897-45-4 typically employs advanced techniques like LC-MS and NMR spectroscopy, which are essential for quality control in drug manufacturing. The compound’s fluorinated structure also makes it a candidate for PET imaging probes, a rapidly growing field in diagnostic medicine. These applications highlight its multidisciplinary utility, bridging gaps between chemistry, biology, and medical imaging.

In summary, 2-cyclopropyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine represents a compelling case study in modern chemical research. Its structural complexity and functional diversity align with key trends such as targeted therapy, computational chemistry, and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.

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